Cas no 81962-40-5 (1-Propanamine, N-(2,2-diethoxyethyl)-)

• Product Name: 1-Propanamine, N-(2,2-diethoxyethyl)-
• CAS No: 81962-40-5
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 702487
• PubChem ID: 13175518
• Update Time: 2025-04-19

1-Propanamine, N-(2,2-diethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-(2,2-diethoxyethyl)-
• N-(2,2-diethoxyethyl)propan-1-amine
• AKOS017531245
• SCHEMBL10931582
• 81962-40-5
• WPKBVFTTZKQREB-UHFFFAOYSA-N
• N-propyl-N-(2,2-diethoxyethyl)amine
• DTXSID90524846

• Inchi： 1S/C9H21NO2/c1-4-7-10-8-9(11-5-2)12-6-3/h9-10H,4-8H2,1-3H3
• InChI Key： WPKBVFTTZKQREB-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCCC)OCC

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų